Cas no 2228671-38-1 (3-(4-chloro-2-methoxyphenyl)-2-hydroxy-2-methylpropanoic acid)

• Product Name: 3-(4-chloro-2-methoxyphenyl)-2-hydroxy-2-methylpropanoic acid
• CAS No: 2228671-38-1
• MF: C₁₁H₁₃ClO₄
• MW: 244.671522855759
• CID: 6187177
• PubChem ID: 165634411
• Update Time: 2025-10-24

3-(4-chloro-2-methoxyphenyl)-2-hydroxy-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-chloro-2-methoxyphenyl)-2-hydroxy-2-methylpropanoic acid
• 2228671-38-1
• EN300-1985788

• Inchi： 1S/C11H13ClO4/c1-11(15,10(13)14)6-7-3-4-8(12)5-9(7)16-2/h3-5,15H,6H2,1-2H3,(H,13,14)
• InChI Key： BTQDESOXQGHZLF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)OC)CC(C(=O)O)(C)O

Computed Properties

• Exact Mass: 244.0502366g/mol
• Monoisotopic Mass: 244.0502366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-(4-chloro-2-methoxyphenyl)-2-hydroxy-2-methylpropanoic acid

3-(4-Chloro-2-methoxyphenyl)-2-hydroxy-2-methylpropanoic Acid (CAS No. 2228671-38-1): A Comprehensive Overview

3-(4-Chloro-2-methoxyphenyl)-2-hydroxy-2-methylpropanoic acid (CAS No. 2228671-38-1) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential biological activities. This compound, often referred to as CMPHMPA for brevity, is characterized by its aromatic ring substituted with a chlorine and methoxy group, along with a hydroxy and methyl group on the propanoic acid moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a subject of extensive research.

The synthesis of 3-(4-chloro-2-methoxyphenyl)-2-hydroxy-2-methylpropanoic acid has been reported in several studies, highlighting its versatility in organic synthesis. One notable method involves the reaction of 4-chloro-2-methoxybenzaldehyde with malonic acid in the presence of a strong base, followed by reduction and subsequent esterification steps. This multi-step process ensures high yields and purity, essential for further biological evaluations.

In terms of its biological activity, recent studies have shown that CMPHMPA exhibits promising anti-inflammatory and antioxidant properties. A study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. Additionally, it was found to scavenge reactive oxygen species (ROS), thereby protecting cells from oxidative stress-induced damage.

The potential therapeutic applications of 3-(4-chloro-2-methoxyphenyl)-2-hydroxy-2-methylpropanoic acid are not limited to inflammation and oxidative stress. Research has also explored its effects on cancer cells. A study conducted at the National Cancer Institute revealed that CMPHMPA exhibits selective cytotoxicity against various cancer cell lines, including breast, lung, and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

Beyond its direct biological activities, CMPHMPA has shown promise as a lead compound for drug development. Its structural scaffold can be modified to enhance potency, selectivity, and pharmacokinetic properties. For instance, the introduction of additional functional groups or changes in the substituents on the aromatic ring can significantly alter its biological profile. This flexibility makes it an attractive candidate for further optimization and clinical evaluation.

In conclusion, 3-(4-chloro-2-methoxyphenyl)-2-hydroxy-2-methylpropanoic acid (CAS No. 2228671-38-1) is a multifaceted compound with a wide range of potential applications in medicine and biotechnology. Its unique chemical structure and diverse biological activities make it a valuable subject for ongoing research and development. As more studies are conducted, it is likely that new insights into its mechanisms of action and therapeutic potential will emerge, further solidifying its importance in the field.